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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117 Get Quote

A detailed guide for researchers and drug development professionals on the sensory

perception of aliphatic aldehydes, focusing on available data for isomers of pentanal and

related structures. This guide synthesizes available experimental data on odor thresholds and

outlines the methodologies employed for their determination.

While direct sensory threshold data for 2-Ethyl-4-methylpentanal is not readily available in the

reviewed literature, a comparative analysis can be drawn from its parent compound, pentanal,

and other related aldehydes. This guide provides a summary of known odor thresholds for

these compounds, details the experimental protocols used for such sensory evaluations, and

illustrates the workflows and relationships involved in sensory perception.

Quantitative Sensory Threshold Data
The odor threshold of a chemical is the lowest concentration that can be detected by the

human sense of smell. This value is a critical parameter in flavor and fragrance research, as

well as in the assessment of food quality and environmental odors. The following table

summarizes the reported odor thresholds for pentanal and other relevant aldehydes.
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Compound
Chemical
Formula

Odor
Threshold

Medium Reference

Pentanal C5H10O 0.02 ppm Air [1]

Pentanal C5H10O 0.028 ppm Air [2]

Pentanal C5H10O ~2 µg/m³ Air [3]

Pentanal C5H10O 2.67 ppm
Lean Ground

Beef
[4]

Hexanal C6H12O 5.87 ppm
Lean Ground

Beef
[4]

Heptanal C7H14O 0.23 ppm
Lean Ground

Beef
[4]

t-2-Hexenal C6H10O 7.87 ppm
Lean Ground

Beef
[4]

t-2-Octenal C8H14O 4.20 ppm
Lean Ground

Beef
[4]

t,t-2,4-

Decadienal
C10H16O 0.47 ppm

Lean Ground

Beef
[4]

Note: The sensory threshold of a compound can vary significantly depending on the medium in

which it is presented (e.g., air, water, food matrix) and the specific methodology used for its

determination.

Experimental Protocols for Sensory Threshold
Determination
The determination of odor thresholds is a complex process that relies on sensory panels and

standardized methodologies. A commonly employed method is the triangle test, as referenced

in the study of lipid oxidation compounds in a meat model system.

Triangle Test Protocol:
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Panel Selection and Training: A panel of human subjects (e.g., 10 members) is selected.

Panelists are typically screened for their sensory acuity and trained to recognize and

describe specific odors.

Sample Preparation: A series of dilutions of the target compound in a specific medium (e.g.,

lean ground beef) are prepared. A control sample (blank) without the added compound is

also prepared.

Presentation: Panelists are presented with three samples, two of which are identical (either

both are blanks or both contain the odorant at a specific concentration) and one of which is

different. The order of presentation is randomized.

Task: Each panelist is asked to identify the "odd" or different sample.

Data Analysis: The number of correct identifications at each concentration level is recorded.

The detection threshold is typically defined as the concentration at which a statistically

significant proportion of the panel can correctly identify the odd sample.

This methodology ensures a forced choice from the panelists, minimizing guessing and

providing a more robust measure of the sensory threshold.

Visualizing Experimental and Logical Frameworks
To better understand the processes and relationships in sensory analysis, the following

diagrams have been generated using Graphviz.
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Caption: Workflow for Sensory Threshold Determination.

The relationship between molecular structure and sensory perception is a key area of research.

For chiral molecules, different enantiomers can exhibit distinct odors and sensory thresholds.
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While data for 2-Ethyl-4-methylpentanal enantiomers is unavailable, the principle can be

illustrated with data for other compounds.
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Caption: Generalized Olfactory Signaling Pathway.

In conclusion, while the sensory profile of 2-Ethyl-4-methylpentanal remains to be elucidated,

the data available for pentanal and other aldehydes provide a valuable comparative framework.

The methodologies for determining sensory thresholds are well-established, relying on trained

sensory panels and rigorous statistical analysis. Future research is warranted to determine the

specific sensory characteristics of 2-Ethyl-4-methylpentanal and its isomers to expand our

understanding of structure-odor relationships in this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086117#comparing-sensory-thresholds-of-2-ethyl-4-
methylpentanal-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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